Cas no 932460-57-6 (2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-difluorophenyl)acetamide)
2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-difluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-difluorophenyl)acetamide
- Acetamide, 2-[[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]thio]-N-(3,4-difluorophenyl)-
- 2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(3,4-difluorophenyl)acetamide
- 2-[5-(4-chlorophenyl)-1-methylimidazol-2-yl]sulfanyl-N-(3,4-difluorophenyl)acetamide
- 932460-57-6
- AKOS001949733
- 2-((5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl)thio)-N-(3,4-difluorophenyl)acetamide
- F2223-0176
-
- Inchi: 1S/C18H14ClF2N3OS/c1-24-16(11-2-4-12(19)5-3-11)9-22-18(24)26-10-17(25)23-13-6-7-14(20)15(21)8-13/h2-9H,10H2,1H3,(H,23,25)
- InChI Key: PJTGSBSIAHNDHR-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C(F)=C1)(=O)CSC1N(C)C(C2=CC=C(Cl)C=C2)=CN=1
Computed Properties
- Exact Mass: 393.0514173g/mol
- Monoisotopic Mass: 393.0514173g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 72.2Ų
Experimental Properties
- Density: 1.39±0.1 g/cm3(Predicted)
- pka: 11.50±0.70(Predicted)
2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-difluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2223-0176-1mg |
2-{[5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-yl]sulfanyl}-N-(3,4-difluorophenyl)acetamide |
932460-57-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-difluorophenyl)acetamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-difluorophenyl)acetamide
Compound CAS No. 932460-57-6: 2-{5-(4-Chlorophenyl)-1-Methyl-1H-Imidazol-2-Ylsulfanyl}-N-(3,4-Difluorophenyl)Acetamide
The compound CAS No. 932460-57-6, known as 2-{5-(4-Chlorophenyl)-1-Methyl-1H-Imidazol-2-Ylsulfanyl}-N-(3,4-Difluorophenyl)Acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of an imidazole ring substituted with a methyl group and a 4-chlorophenyl group, connected via a sulfanyl group to an acetamide moiety that is further substituted with a 3,4-difluorophenyl group. This combination of functional groups and aromatic substituents contributes to its diverse chemical properties and biological interactions.
Recent studies have highlighted the importance of imidazole-containing compounds in various therapeutic areas. The presence of the imidazole ring in this compound provides a platform for hydrogen bonding and π-interactions, which are critical for its binding affinity to biological targets. The methyl substitution on the imidazole ring enhances the molecule's stability and potentially improves its pharmacokinetic properties. Additionally, the sulfanyl group acts as a versatile linker, facilitating interactions with protein targets while maintaining the molecule's overall flexibility.
The acetamide moiety in this compound plays a crucial role in modulating its physicochemical properties. Acetamides are known for their ability to enhance solubility and bioavailability, making them valuable in drug design. The substitution of the acetamide nitrogen with a 3,4-difluorophenyl group introduces electron-withdrawing effects, which can influence the molecule's electronic distribution and reactivity. This substitution pattern is particularly advantageous for targeting specific receptors or enzymes where such electronic characteristics are critical for binding.
Recent research has focused on the synthesis and optimization of similar compounds to improve their therapeutic potential. For instance, studies have explored the impact of varying substituents on the imidazole ring and the phenyl groups on the overall activity of the compound. These investigations have provided valuable insights into structure-activity relationships (SAR), enabling chemists to design more potent and selective analogs. The compound's ability to inhibit key enzymes or modulate receptor activity has been demonstrated in vitro, suggesting its potential as a lead compound for drug development.
In terms of applications, this compound has shown promise in several therapeutic areas, including anti-inflammatory, antiviral, and anticancer activities. Its unique combination of functional groups allows it to interact with multiple biological pathways, making it a versatile candidate for multitarget drug design. For example, preliminary studies have indicated that this compound exhibits significant anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its antiviral properties have been explored in the context of viral protease inhibition, highlighting its potential as an antiviral agent.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazole ring through condensation reactions, followed by substitution reactions to introduce the sulfanyl and phenyl groups. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling chemists to produce high-purity samples for biological testing.
From an environmental standpoint, researchers have also investigated the biodegradability and ecological impact of this compound. Studies suggest that it undergoes efficient biodegradation under aerobic conditions, minimizing its environmental footprint. This is particularly important given the increasing emphasis on sustainable chemistry practices in drug development.
In conclusion, CAS No. 932460-57-6 represents a cutting-edge molecule with significant potential in medicinal chemistry and pharmacology. Its unique structural features, combined with promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a pivotal role in advancing modern medicine.
932460-57-6 (2-{5-(4-chlorophenyl)-1-methyl-1H-imidazol-2-ylsulfanyl}-N-(3,4-difluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)